Cas no 1181590-55-5 (N*1*-Cyclopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine)

• Product Name: N*1*-Cyclopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine
• CAS No: 1181590-55-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 2162963
• Update Time: 2025-11-06

N*1*-Cyclopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-cyclopropyl-n*1*-(4-methoxy-benzyl)-ethane-1,2-diamine
• N1-Cyclopropyl-N1-(4-methoxybenzyl)ethane-1,2-diamine
• AM90920
• N'-cyclopropyl-N'-[(4-methoxyphenyl)methyl]ethane-1,2-diamine
• N*1*-Cyclopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine

• Inchi： 1S/C13H20N2O/c1-16-13-6-2-11(3-7-13)10-15(9-8-14)12-4-5-12/h2-3,6-7,12H,4-5,8-10,14H2,1H3
• InChI Key： HVDSACFDLJOIPQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Topological Polar Surface Area: 38.5

Additional information on N*1*-Cyclopropyl-N*1*-(4-methoxy-benzyl)-ethane-1,2-diamine

Compound CAS No. 1181590-55-5: N¹-Cyclopropyl-N¹-(4-methoxy-benzyl)-ethane-1,2-diamine

N¹-Cyclopropyl-N¹-(4-methoxy-benzyl)-ethane-1,2-diamine, with CAS number 1181590-55-5, is a versatile compound that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound is characterized by its unique structure, which combines a cyclopropyl group, a methoxybenzyl moiety, and a diamine backbone. The combination of these functional groups makes it an ideal candidate for various applications in medicinal chemistry and materials science.

The cyclopropyl group in this compound is known for its ring strain and reactivity, which can be exploited in synthetic chemistry to facilitate various transformations. Recent studies have highlighted the potential of cyclopropane-containing compounds in drug design, particularly in targeting specific protein-protein interactions. The 4-methoxybenzyl group adds a layer of complexity to the molecule by introducing a bulky and electron-donating substituent, which can influence the compound's pharmacokinetic properties such as absorption and metabolism.

Ethane-1,2-diamine serves as the backbone of this molecule, providing two amine groups that can participate in hydrogen bonding and other non-covalent interactions. These amine groups are crucial for the compound's ability to act as a chelating agent or to form complexes with metal ions. Recent research has explored the use of diamine-containing compounds in metal-organic frameworks (MOFs) and coordination polymers, where they play a key role in assembling nanostructured materials with high surface areas and porosity.

In terms of synthesis, N¹-Cyclopropyl-N¹-(4-methoxy-benzyl)-ethane-1,2-diamine can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of cyclopropylamine with 4-methoxybenzaldehyde under reductive conditions to form the corresponding imine intermediate, followed by further functionalization to introduce the second amine group. This compound has also been used as an intermediate in the synthesis of more complex molecules, such as peptide mimetics and bioactive agents.

The biological activity of N¹-Cyclopropyl-N¹-(4-methoxy-benzyl)-ethane-1,2-diamine has been studied extensively. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, recent studies have shown that this compound exhibits moderate activity against kinases associated with cancer progression. Additionally, its ability to modulate ion channels has been explored in the context of neurological disorders.

In conclusion, N¹-Cyclopropyl-N¹-(4-methoxy-benzyl)-ethane-1,2-diamine (CAS No. 1181590-55-5) is a multifaceted compound with promising applications in both academic research and industrial settings. Its unique structure enables it to serve as a building block for advanced materials and bioactive molecules. As research continues to uncover new functionalities and applications for this compound, it is likely to play an increasingly important role in the development of innovative solutions across diverse scientific disciplines.